Cas no 4700-94-1 (Methyl 1-(2-cyanoethyl)piperidine-4-carboxylate)

Methyl 1-(2-cyanoethyl)piperidine-4-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its piperidine core and functionalized ester and cyanoethyl groups. The compound's structure enables its use in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, where the piperidine moiety is often a key pharmacophore. The ester group offers reactivity for further derivatization, while the cyanoethyl substituent provides additional synthetic flexibility. Its well-defined chemical properties and stability under standard conditions make it a reliable building block for researchers developing novel compounds. The product is typically handled under controlled conditions to ensure purity and consistency in synthetic applications.

Methyl 1-(2-cyanoethyl)piperidine-4-carboxylate structure

4700-94-1 structure

Product Name:Methyl 1-(2-cyanoethyl)piperidine-4-carboxylate

CAS No:4700-94-1

MF:C₁₀H₁₆N₂O₂

MW:196.246242523193

CID:4673508

Update Time:2025-10-20

Methyl 1-(2-cyanoethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 1-(2-cyanoethyl)piperidine-4-carboxylate
- ZINC19510627
- NE32730
- Z53111583
- Methyl 1-(2-cyanoethyl)piperidine-4-carboxylate
- Inchi： 1S/C10H16N2O2/c1-14-10(13)9-3-7-12(8-4-9)6-2-5-11/h9H,2-4,6-8H2,1H3
- InChI Key： OFAZMLKXFXBXJC-UHFFFAOYSA-N
- SMILES： O(C)C(C1CCN(CCC#N)CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 236
XLogP3: 0
Topological Polar Surface Area: 53.3

Methyl 1-(2-cyanoethyl)piperidine-4-carboxylate Pricemore >>

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Enamine	EN300-114618-0.05g	methyl 1-(2-cyanoethyl)piperidine-4-carboxylate	4700-94-1	95%	0.05g	$149.0	2023-02-18
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A2B Chem LLC	AV48224-50mg	methyl 1-(2-cyanoethyl)piperidine-4-carboxylate	4700-94-1	95%	50mg	$192.00	2024-04-20
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